Cas no 61797-40-8 (Butanamide, N,N'-1,2-ethanediylbis[N-methyl-4-phenoxy-)

• Product Name: Butanamide, N,N'-1,2-ethanediylbis[N-methyl-4-phenoxy-
• CAS No: 61797-40-8
• MF: C₂₄H₃₂N₂O₄
• MW: 412.521886825562
• CID: 465886
• PubChem ID: 71392062
• Update Time: 2025-04-19

Butanamide, N,N'-1,2-ethanediylbis[N-methyl-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-[2-[methyl(4-phenoxybutanoyl)amino]ethyl]-4-phenoxybutanamide
• 61797-40-8
• DTXSID50813884
• N,N'-(Ethane-1,2-diyl)bis(N-methyl-4-phenoxybutanamide)
• Butanamide, N,N'-1,2-ethanediylbis[N-methyl-4-phenoxy-

• Inchi： 1S/C24H32N2O4/c1-25(23(27)15-9-19-29-21-11-5-3-6-12-21)17-18-26(2)24(28)16-10-20-30-22-13-7-4-8-14-22/h3-8,11-14H,9-10,15-20H2,1-2H3
• InChI Key： BAUJLZAXTCRHNM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCC(N(C)CCN(C)C(CCCOC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 412.23636
• Monoisotopic Mass: 412.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.08